N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(2-hydroxypropyl)oxalamide
Description
N1-(2-(Cyclohex-1-en-1-yl)ethyl)-N2-(2-hydroxypropyl)oxalamide is a synthetic oxalamide derivative characterized by a central oxalamide (N2C2O2) backbone. The N1-substituent is a 2-(cyclohex-1-en-1-yl)ethyl group, introducing hydrophobicity and conformational flexibility due to the cyclohexene ring. The N2-substituent is a 2-hydroxypropyl moiety, which enhances solubility via hydrogen bonding and hydrophilicity.
Properties
IUPAC Name |
N-[2-(cyclohexen-1-yl)ethyl]-N'-(2-hydroxypropyl)oxamide | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H22N2O3/c1-10(16)9-15-13(18)12(17)14-8-7-11-5-3-2-4-6-11/h5,10,16H,2-4,6-9H2,1H3,(H,14,17)(H,15,18) | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NXRWGQJGCOBUNZ-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNC(=O)C(=O)NCCC1=CCCCC1)O | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H22N2O3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.33 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(2-hydroxypropyl)oxalamide is a synthetic compound belonging to the oxalamide class. Its unique structure, which includes a cyclohexene moiety and hydroxypropyl group, suggests potential biological activities that warrant investigation. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.
Chemical Structure and Properties
The molecular formula for N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(2-hydroxypropyl)oxalamide is C13H22N2O3, with a molecular weight of 254.33 g/mol. The compound's structure can be represented as follows:
Pharmacological Properties
Research indicates that N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(2-hydroxypropyl)oxalamide exhibits several pharmacological properties:
- Anti-inflammatory Activity : Preliminary studies suggest that this compound may possess anti-inflammatory effects, potentially making it useful in treating conditions characterized by inflammation.
- Antimicrobial Activity : Similar compounds in the oxalamide class have demonstrated varying degrees of antimicrobial activity. While specific data for this compound is limited, its structural similarities suggest potential efficacy against bacterial strains .
- Cytotoxicity : Initial assessments indicate that the compound may exhibit cytotoxic properties against certain cancer cell lines. This aspect requires further exploration to establish its therapeutic potential in oncology.
The biological activity of N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(2-hydroxypropyl)oxalamide may be attributed to its ability to interact with cellular pathways involved in inflammation and cell proliferation. The oxalamide functional group is known to influence protein interactions and enzyme inhibition, which could play a role in its observed biological effects.
Synthesis and Characterization
The synthesis of N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(2-hydroxypropyl)oxalamide involves multiple steps including the formation of the cyclohexene ring and subsequent functionalization with hydroxypropyl groups. Characterization techniques such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) are employed to confirm the structure and purity of the compound.
Case Studies
A review of literature reveals several studies that have investigated oxalamide derivatives with similar structures:
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Analogues
The following table summarizes key oxalamide derivatives structurally or functionally related to the target compound:
Key Comparisons
Hydrophobicity vs. Hydrophilicity :
- The target compound balances a hydrophobic cyclohexene-ethyl group with a hydrophilic hydroxypropyl group, likely improving membrane permeability compared to purely aromatic analogs like S336 .
- In contrast, adamantyl-substituted oxalamides (e.g., Compound 6 ) exhibit extreme hydrophobicity, limiting aqueous solubility but enhancing binding to lipophilic enzyme pockets .
Synthetic Accessibility :
- The target compound’s synthesis likely follows standard oxalamide coupling protocols (e.g., amine + oxalyl chloride), similar to Compound 17 (35–52% yields) .
- Thiophene- or pyridine-containing analogs (e.g., CAS 1251548-57-8 ) require specialized heterocyclic starting materials, increasing synthetic complexity .
Thermodynamic and Solubility Properties :
- Oxalamides with hydroxyalkyl groups (e.g., 2-hydroxypropyl) exhibit enhanced solubility due to hydrogen bonding with solvents, as seen in analogs like N2-(2-hydroxy-2-(thiophen-3-yl)ethyl)oxalamide .
- Nitro-substituted analogs (e.g., N1,N2-bis(2-nitrophenyl)oxalamide) show higher ΔH° and ΔS° values due to disrupted intramolecular hydrogen bonding, whereas hydroxypropyl groups may stabilize such interactions .
Biological and Safety Profiles: Flavoring agents like S336 and 4231 have established NOEL values (8–100 mg/kg/day) and undergo hydrolysis/oxidation metabolism, suggesting similar safety frameworks for the target compound . Thiophene-containing analogs may pose unique toxicity risks due to sulfur metabolism, whereas cyclohexene derivatives are likely metabolized via epoxidation or hydroxylation .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
